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Audience: Researchers, scientists, and drug development professionals.
Introduction

The Notch signaling pathway is a highly conserved cell-cell communication system crucial for
regulating cell proliferation, differentiation, and apoptosis.[1] Dysregulation of this pathway is
implicated in various diseases, including many types of cancer.[2] The signaling cascade is
initiated by ligand binding, which triggers two sequential proteolytic cleavages of the Notch
receptor. The first cleavage (S2) is mediated by an ADAM (A Disintegrin and Metalloproteinase)
family metalloprotease, such as ADAM17. The second cleavage (S3) is performed by the y-
secretase complex. This S3 cleavage releases the Notch Intracellular Domain (NICD), which
then translocates to the nucleus to activate the transcription of target genes like HES1 and c-
Myc.[3][4][5]

ZLDI-8 is a novel small molecule inhibitor of ADAM17.[6] By inhibiting ADAM17, ZLDI-8 blocks
the initial S2 cleavage of the Notch receptor, thereby preventing the release of NICD and
suppressing downstream signaling.[6][7] This application note provides a detailed protocol for
using Western blotting to verify and quantify the inhibitory effect of ZLDI-8 on the Notch
signaling pathway by measuring the levels of cleaved Notchl (NICD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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